Cas no 88159-18-6 (9-Undecenoic acid, 11-[3-(2-pentenyl)oxiranyl]-)

• Product Name: 9-Undecenoic acid, 11-[3-(2-pentenyl)oxiranyl]-
• CAS No: 88159-18-6
• MF: C₁₈H₃₀O₃
• MW: 294.429006099701
• CID: 642791
• PubChem ID: 111551
• Update Time: 2025-04-19

9-Undecenoic acid, 11-[3-(2-pentenyl)oxiranyl]- Chemical and Physical Properties

Names and Identifiers

• 9-Undecenoic acid, 11-[3-(2-pentenyl)oxiranyl]-
• 11-(3-pent-2-enyloxiran-2-yl)undec-9-enoic acid
• 11-[3-(2-Pentenyl)oxiranyl]-9-undecenoic acid
• 88159-18-6
• DTXSID60276108

• Inchi： 1S/C18H30O3/c1-2-3-10-13-16-17(21-16)14-11-8-6-4-5-7-9-12-15-18(19)20/h3,8,10-11,16-17H,2,4-7,9,12-15H2,1H3,(H,19,20)
• InChI Key： BKKGUKSHPCTUGE-UHFFFAOYSA-N
• SMILES： O1C(CC=CCC)C1CC=CCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 294.21949481g/mol
• Monoisotopic Mass: 294.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 5
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids